Cas no 80053-56-1 (1H-Azepine, 2-(1-hexynyl)hexahydro-)
80053-56-1 structure
Product Name:1H-Azepine, 2-(1-hexynyl)hexahydro-
CAS No:80053-56-1
MF:C12H21N
MW:179.30184340477
CID:1800025
PubChem ID:14469076
Update Time:2025-04-21
1H-Azepine, 2-(1-hexynyl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine, 2-(1-hexynyl)hexahydro-
- 2-hex-1-ynylazepane
- DTXSID00560674
- 2-(HEX-1-YN-1-YL)AZEPANE
- 80053-56-1
-
- Inchi: 1S/C12H21N/c1-2-3-4-6-9-12-10-7-5-8-11-13-12/h12-13H,2-5,7-8,10-11H2,1H3
- InChI Key: LJRNCZMKBXDTCJ-UHFFFAOYSA-N
- SMILES: N1CCCCCC1C#CCCCC
Computed Properties
- Exact Mass: 179.167399674g/mol
- Monoisotopic Mass: 179.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 12Ų
1H-Azepine, 2-(1-hexynyl)hexahydro- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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